Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C15H12BrIO B1396910 (2-bromo-5-iodophenyl)(4-ethylphenyl)Methanone CAS No. 1503422-58-9

(2-bromo-5-iodophenyl)(4-ethylphenyl)Methanone

Cat. No. B1396910
CAS RN: 1503422-58-9
M. Wt: 415.06 g/mol
InChI Key: DNKSRIHGWPCDPM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08551957B2

Procedure details

A solution of (2-bromo-5-iodo-phenyl)-(4-ethyl-phenyl)-methanone (32 g) and triethylsilane (50 mL) in dichloromethane (30 mL) and acetonitrile (100 mL) is cooled in an ice-bath. Then, boron trifluoride diethyletherate (20 mL) is added dropwise over 5 min. The cooling bath is removed and the solution is heated to 45-50° C. and stirred at this temperature for 4 h. After cooling to ambient temperature, 4 M aqueous KOH solution is added and the resulting mixture is extracted with ethyl acetate. The combined organic phases are washed with 2 M potassium hydroxide solution and brine and then dried (sodium sulphate). After the solvent is evaporated, the residue is chromatographed on silica gel (cyclohexane/ethyl acetate 1:0->9:1).
Name
(2-bromo-5-iodo-phenyl)-(4-ethyl-phenyl)-methanone
Quantity
32 g
Type
reactant
Reaction Step One
Name
triethylsilane
Quantity
50 mL
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
30 mL
Type
solvent
Reaction Step One
Name
acetonitrile
Quantity
100 mL
Type
solvent
Reaction Step One
Name
boron trifluoride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
4-Bromo-3-(4-ethyl-benzyl)-1-iodo-benzene

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([I:8])=[CH:4][C:3]=1[C:9]([C:11]1[CH:16]=[CH:15][C:14]([CH2:17][CH3:18])=[CH:13][CH:12]=1)=O.C([SiH](CC)CC)C.B(F)(F)F>ClCCl.C(#N)C>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([I:8])=[CH:4][C:3]=1[CH2:9][C:11]1[CH:12]=[CH:13][C:14]([CH2:17][CH3:18])=[CH:15][CH:16]=1

Inputs

Step One
Name
(2-bromo-5-iodo-phenyl)-(4-ethyl-phenyl)-methanone
Quantity
32 g
Type
reactant
Smiles
BrC1=C(C=C(C=C1)I)C(=O)C1=CC=C(C=C1)CC
Name
triethylsilane
Quantity
50 mL
Type
reactant
Smiles
C(C)[SiH](CC)CC
Name
dichloromethane
Quantity
30 mL
Type
solvent
Smiles
ClCCl
Name
acetonitrile
Quantity
100 mL
Type
solvent
Smiles
C(C)#N
Step Two
Name
boron trifluoride
Quantity
0 (± 1) mol
Type
reactant
Smiles
B(F)(F)F

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
47.5 (± 2.5) °C
Stirring
Type
CUSTOM
Details
stirred at this temperature for 4 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The cooling bath is removed
TEMPERATURE
Type
TEMPERATURE
Details
After cooling to ambient temperature
ADDITION
Type
ADDITION
Details
4 M aqueous KOH solution is added
EXTRACTION
Type
EXTRACTION
Details
the resulting mixture is extracted with ethyl acetate
WASH
Type
WASH
Details
The combined organic phases are washed with 2 M potassium hydroxide solution and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (sodium sulphate)
CUSTOM
Type
CUSTOM
Details
After the solvent is evaporated
CUSTOM
Type
CUSTOM
Details
the residue is chromatographed on silica gel (cyclohexane/ethyl acetate 1:0->9:1)

Outcomes

Product
Details
Reaction Time
 4 h
Name
4-Bromo-3-(4-ethyl-benzyl)-1-iodo-benzene
Type
Smiles
BrC1=C(C=C(C=C1)I)CC1=CC=C(C=C1)CC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.